Cas no 2349812-63-9 (tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate)

Tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate is a chiral intermediate widely used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl ester group and a pyrrolidin-2-one moiety, which enhance its stability and reactivity in peptide coupling and other transformations. The stereocenter at the 2-position ensures enantioselective applications, making it valuable for producing optically active compounds. This compound is particularly useful in the synthesis of protease inhibitors and other bioactive molecules due to its compatibility with diverse reaction conditions. Its high purity and well-defined stereochemistry make it a reliable building block for complex molecular architectures.
tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate structure
2349812-63-9 structure
Product Name:tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate
CAS No:2349812-63-9
MF:C11H20N2O3
MW:228.288103103638
CID:5613024
PubChem ID:165751935
Update Time:2025-11-05

tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-32231858
    • 2349812-63-9
    • tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate
    • Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(15)8(12)7-13-6-4-5-9(13)14/h8H,4-7,12H2,1-3H3/t8-/m0/s1
    • InChI Key: HIPRLGCXNZJQBI-QMMMGPOBSA-N
    • SMILES: O(C([C@H](CN1C(CCC1)=O)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 228.14739250g/mol
  • Monoisotopic Mass: 228.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 72.6Ų

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Additional information on tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate

Market Research and Analysis Report on tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate

The compound tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate, identified by the CAS registry number 2349812-63-9, has emerged as a significant player in the chemical and pharmaceutical industries. This compound is widely recognized for its role in peptide synthesis and as a building block in the development of complex molecules, particularly in the field of drug discovery.

Recent studies have highlighted the versatility of tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate in various applications. Its stereochemistry and functional groups make it an ideal candidate for asymmetric synthesis, enabling the production of enantiomerically pure compounds. This attribute is crucial in the pharmaceutical industry, where stereochemistry often determines the efficacy and safety of a drug.

The global demand for this compound has been driven by its increasing use in academic research and industrial applications. Key markets include North America, Europe, and Asia-Pacific, with growing interest from emerging economies due to their expanding pharmaceutical sectors. The compound is also sought after by contract research organizations (CROs) and biotechnology firms engaged in early-stage drug development.

From a supply chain perspective, several global chemical suppliers have incorporated tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate into their product portfolios. These suppliers cater to both small-scale research requirements and large-scale production needs, ensuring a steady supply chain to meet the growing demand across various regions.

Market analysis indicates that the demand for this compound is expected to grow at a compound annual growth rate (CAGR) of approximately 5% over the next five years. This growth is fueled by advancements in peptide therapeutics, increasing investment in biopharmaceuticals, and the rising need for enantioselective reagents in organic synthesis.

In conclusion, tert-butyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate represents a critical component in modern chemical and pharmaceutical research. Its unique properties and diverse applications position it as a key player in driving innovation within these industries. As global demand continues to rise, stakeholders are encouraged to monitor market trends closely to capitalize on emerging opportunities.

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